Cas no 668492-14-6 (tricyclo6.2.2.0,2,7dodeca-2(7),3,5-trien-3-amine)

• Product Name: tricyclo6.2.2.0,2,7dodeca-2(7),3,5-trien-3-amine
• CAS No: 668492-14-6
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• MDL: MFCD20696131
• CID: 3194017
• PubChem ID: 85947255
• Update Time: 2025-06-15

tricyclo6.2.2.0,2,7dodeca-2(7),3,5-trien-3-amine Chemical and Physical Properties

Names and Identifiers

• 1,4-ETHANONAPHTHALEN-5-AMINE, 1,2,3,4-TETRAHYDRO-
• tricyclo6.2.2.0,2,7dodeca-2(7),3,5-trien-3-amine
• 668492-14-6
• tricyclo[6.2.2.0,2,7]dodeca-2(7),3,5-trien-3-amine
• EN300-8136505

• MDL： MFCD20696131
• Inchi： 1S/C12H15N/c13-11-3-1-2-10-8-4-6-9(7-5-8)12(10)11/h1-3,8-9H,4-7,13H2
• InChI Key： ZFQCWBOWIFJYBW-UHFFFAOYSA-N
• SMILES： NC1=CC=CC2=C1C1CCC2CC1

Computed Properties

• Exact Mass: 173.120449483Da
• Monoisotopic Mass: 173.120449483Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on tricyclo6.2.2.0,2,7dodeca-2(7),3,5-trien-3-amine

Comprehensive Overview of Tricyclo[6.2.2.0,2,7]dodeca-2(7),3,5-trien-3-amine (CAS No. 668492-14-6)

The compound Tricyclo[6.2.2.0,2,7]dodeca-2(7),3,5-trien-3-amine (CAS No. 668492-14-6) is a highly specialized organic molecule with a unique tricyclic structure. Its intricate framework, featuring a dodeca-2(7),3,5-trien-3-amine backbone, has garnered significant interest in pharmaceutical and materials science research. This compound's structural complexity and functional amine group make it a valuable intermediate for synthesizing advanced materials and bioactive molecules.

In recent years, the demand for tricyclic amine derivatives has surged due to their potential applications in drug discovery and polymer chemistry. Researchers are particularly intrigued by the tricyclo[6.2.2.0,2,7] scaffold, which offers unique steric and electronic properties. The CAS 668492-14-6 compound has been studied for its potential role in developing novel central nervous system (CNS) therapeutics, aligning with current trends in neuroscience research.

The synthesis of Tricyclo[6.2.2.0,2,7]dodeca-2(7),3,5-trien-3-amine involves sophisticated organic transformations, often requiring catalyzed cyclization reactions and stereoselective amination. These processes highlight the compound's significance in modern green chemistry initiatives, where researchers aim to develop more sustainable synthetic routes. The CAS 668492-14-6 material has become a benchmark for testing new catalytic systems in academic and industrial laboratories.

From a materials science perspective, the tricyclic amine structure exhibits interesting photophysical properties that make it suitable for organic electronic applications. Its conjugated system and amine functionality have shown promise in optoelectronic devices, particularly in the development of organic light-emitting diodes (OLEDs) and photovoltaic materials. This aligns with the growing global focus on renewable energy technologies and sustainable electronics.

The pharmaceutical industry has shown particular interest in Tricyclo[6.2.2.0,2,7]dodeca-2(7),3,5-trien-3-amine as a potential pharmacophore for drug design. Its rigid tricyclic structure provides an excellent scaffold for molecular docking studies and structure-activity relationship (SAR) analyses. Recent computational chemistry studies suggest that derivatives of CAS 668492-14-6 may interact with various biological targets, including G-protein coupled receptors (GPCRs) and ion channels.

Analytical characterization of Tricyclo[6.2.2.0,2,7]dodeca-2(7),3,5-trien-3-amine typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods are crucial for verifying the compound's purity and structural integrity, especially given the growing emphasis on quality control in chemical manufacturing. The CAS 668492-14-6 material serves as an excellent case study for demonstrating modern analytical methodologies.

In the context of medicinal chemistry, the tricyclo[6.2.2.0,2,7] framework presents exciting opportunities for drug optimization. The compound's three-dimensional structure allows for precise molecular recognition, while its amine group provides a handle for further chemical modifications. This has led to increased patent activity surrounding CAS 668492-14-6 derivatives, particularly in areas related to neurological disorders and inflammatory conditions.

The stability and storage requirements of Tricyclo[6.2.2.0,2,7]dodeca-2(7),3,5-trien-3-amine are important considerations for researchers. Proper handling typically involves storage under inert atmosphere at low temperatures to prevent oxidative degradation. These protocols reflect broader trends in chemical storage best practices and laboratory safety standards, topics that have gained increased attention in scientific communities.

Future research directions for CAS 668492-14-6 may explore its potential in supramolecular chemistry and molecular machines. The compound's rigid structure and functional groups make it an attractive building block for constructing complex nanostructures and molecular assemblies. These applications align with the Nobel Prize-winning field of molecular engineering, demonstrating the compound's relevance to cutting-edge scientific developments.

From a commercial perspective, the global market for specialized tricyclic compounds like Tricyclo[6.2.2.0,2,7]dodeca-2(7),3,5-trien-3-amine continues to expand. Pharmaceutical companies and research institutions are increasingly seeking high-quality chemical building blocks to accelerate their discovery programs. The CAS 668492-14-6 material represents an important component in this growing sector of the fine chemicals industry.

In conclusion, Tricyclo[6.2.2.0,2,7]dodeca-2(7),3,5-trien-3-amine (CAS No. 668492-14-6) stands as a fascinating example of modern organic chemistry's capabilities. Its unique structural features and diverse potential applications make it a compound of significant scientific and commercial interest. As research continues to uncover new properties and applications for this molecule, its importance in both academic and industrial settings is likely to grow substantially.